Cas no 2680872-68-6 (2-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}-5-(dimethylsulfamoyl)benzoic acid)

• Product Name: 2-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}-5-(dimethylsulfamoyl)benzoic acid
• CAS No: 2680872-68-6
• MF: C₁₉H₂₂N₂O₇S
• MW: 422.452184200287
• CID: 5625643
• PubChem ID: 165934855
• Update Time: 2025-07-18

2-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}-5-(dimethylsulfamoyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28303993
• 2-{[(benzyloxy)carbonyl](2-hydroxyethyl)amino}-5-(dimethylsulfamoyl)benzoic acid
• 2680872-68-6
• 2-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}-5-(dimethylsulfamoyl)benzoic acid

• Inchi： 1S/C19H22N2O7S/c1-20(2)29(26,27)15-8-9-17(16(12-15)18(23)24)21(10-11-22)19(25)28-13-14-6-4-3-5-7-14/h3-9,12,22H,10-11,13H2,1-2H3,(H,23,24)
• InChI Key： YBDBYANAQQZZNK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(=O)O)C=1)N(C(=O)OCC1C=CC=CC=1)CCO)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 422.11477222g/mol
• Monoisotopic Mass: 422.11477222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 133Ų

Additional information on 2-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}-5-(dimethylsulfamoyl)benzoic acid

Research Brief on 2-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}-5-(dimethylsulfamoyl)benzoic acid (CAS: 2680872-68-6)

In recent years, the compound 2-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}-5-(dimethylsulfamoyl)benzoic acid (CAS: 2680872-68-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a benzyloxycarbonyl-protected amine, a hydroxyethyl group, and a dimethylsulfamoyl moiety, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}-5-(dimethylsulfamoyl)benzoic acid involves a multi-step process that ensures high yield and purity. Recent advancements in synthetic methodologies have optimized the reaction conditions, reducing the formation of by-products and improving scalability. The compound's structural complexity necessitates precise control over reaction parameters, such as temperature and solvent choice, to achieve the desired stereochemical outcomes. Researchers have also explored alternative protecting groups and catalytic systems to enhance the efficiency of the synthesis.

From a biological perspective, 2-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}-5-(dimethylsulfamoyl)benzoic acid has demonstrated notable activity in modulating specific enzymatic pathways. Preliminary studies indicate its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic processes. For instance, the dimethylsulfamoyl group appears to play a critical role in binding to the active sites of these enzymes, thereby disrupting their function. Further in vitro and in vivo studies are underway to elucidate the compound's mechanism of action and its selectivity against various biological targets.

In addition to its enzymatic inhibitory properties, this compound has also been investigated for its pharmacokinetic profile. Recent pharmacokinetic studies have revealed favorable absorption and distribution characteristics, with moderate plasma protein binding and good tissue penetration. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Researchers are exploring structural modifications to improve these parameters while retaining the compound's therapeutic efficacy.

The potential clinical applications of 2-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}-5-(dimethylsulfamoyl)benzoic acid are vast, spanning areas such as oncology, immunology, and neurology. In oncology, for example, the compound's ability to inhibit specific kinases involved in tumor proliferation positions it as a candidate for targeted cancer therapies. Similarly, its anti-inflammatory properties suggest potential utility in treating autoimmune diseases. Ongoing preclinical studies aim to validate these applications and identify the most promising therapeutic indications.

In conclusion, 2-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}-5-(dimethylsulfamoyl)benzoic acid represents a compelling area of research in chemical biology and pharmaceutical science. Its unique structural attributes, combined with its promising biological activity, make it a valuable candidate for further development. Future research should focus on refining its synthesis, elucidating its mechanism of action, and advancing it through preclinical and clinical trials to fully realize its therapeutic potential.